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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the safety and handling of trans-2-
octen-1-ol, an unsaturated fatty alcohol used in the flavor and fragrance industries and in
various research applications. A thorough understanding of its chemical properties and
potential hazards is essential for ensuring laboratory safety and the integrity of experimental
work. This document outlines the known physical and chemical properties, toxicological
information, recommended handling procedures, and emergency protocols.

Chemical and Physical Properties

trans-2-Octen-1-ol is a colorless liquid with a characteristic fatty, green odor.[1] Key identifying
and physical data are summarized in the table below.
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Property

Value

Reference(s)

Chemical Name

(2E)-oct-2-en-1-ol

[2]

Synonyms trans-2-Octenol [2]
CAS Number 18409-17-1 [1][3]
EC Number 242-288-2 [3]
Molecular Formula CsH160 [1][3]
Molecular Weight 128.21 g/mol [11[3]
Boiling Point 85-87 °C at 10 mmHg [3]
Density 0.843 g/mL at 25 °C [3]

Refractive Index

n20/D 1.4460

[3]

Flash Point

92.2 °C (198.0 °F) - closed cup

[3]

Solubility

Insoluble in water; Soluble in

ethanol, hexane, and triacetin.

Hazard Identification and Classification

trans-2-Octen-1-ol is classified as a hazardous substance. The following table summarizes its
GHS classification.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

Category 2

H319: Causes serious eye
irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Flammable Liquids

Category 4

H227: Combustible liquid

Signal Word: Warning[3]
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Hazard Pictograms:

walt text

Toxicological Information

While trans-2-octen-1-ol is known to be an irritant, specific quantitative toxicological data from
standardized tests are not readily available in publicly accessible databases. The following
table summarizes the available information.
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Toxicologic . Classificati Reference(s
] Species Route Value
al Endpoint on )
Acute Oral
. " No data .
Toxicity Not specified Oral ) Not classified  [4]
available
(LD50)

Acute Dermal
No data

Toxicity Not specified Dermal ] Not classified  [4]
available
(LD50)
Acute
Inhalation N ) No data N
L Not specified Inhalation ) Not classified  [4]
Toxicity available
(LC50)
Skin ] )
o Rabbit Irritant
Irritation/Corr ) Dermal - [31[5]
] (predicted) (Category 2)
osion
Eye . .
o Rabbit Irritant
Irritation/Corr ) Ocular - [3][5]
) (predicted) (Category 2)
osion
Respiratory ) ) May cause
) Guinea pig No data ]
or Skin ) Dermal ) an allergic [6]
o (predicted) available ] )
Sensitization skin reaction.
Not identified
asa
Carcinogenici -~ carcinogen B
Not specified - Not classified  [4]
ty by IARC,
ACGIH, NTP,
or OSHA.

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals like trans-2-octen-1-ol
are outlined in the OECD Guidelines for the Testing of Chemicals. The following sections
describe the methodologies for key toxicological endpoints.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage. The albino rabbit is the recommended test animal.[5]

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause ocular damage. It is typically
performed on albino rabbits.[4]
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Caption: Workflow for OECD Guideline 405 Acute Eye Irritation/Corrosion Test.

Skin Sensitization (OECD Guideline 406 - Guinea Pig
Maximization Test)

The Guinea Pig Maximization Test (GPMT) is a method to determine if a substance can cause

skin sensitization.[1][3]
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Caption: Workflow for OECD Guideline 406 Skin Sensitization (GPMT).
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Safe Handling and Personal Protective Equipment
(PPE)

Due to its irritant properties and combustibility, appropriate safety measures must be in place
when handling trans-2-octen-1-ol.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[4]

o Keep away from heat, sparks, open flames, and hot surfaces.[4]

Personal Protective Equipment

The following PPE is recommended when handling trans-2-octen-1-ol:[3]

PPE Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ] Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection
Lab coat.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with organic vapor

cartridges.

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route

First-Aid Measures

Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[4]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated

clothing.

[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

upper and lower eyelids.

[4]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an

unconscious person.

[4]

Storage and Disposal

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

» Keep away from sources of ignition.[4]

¢ Incompatible with strong oxidizing agents and strong bases.[4]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains or waterways.[4]

o Contaminated packaging should be disposed of as unused product.[7]
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Accidental Release Measures

o Ensure adequate ventilation and remove all sources of ignition.
o Wear appropriate personal protective equipment.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable
container for disposal.[4]

Logical Relationships in Safety Assessment

The safety assessment of a chemical involves a hierarchical approach, often starting with
computational and in vitro methods before proceeding to in vivo testing to minimize animal use.

- . In Vitro Testing Physical-Chemical Properties
[QSAR & In Silico Analysus) Qe.g., Reconstructed Human EpidermisD [ (e.g., pH, corrosivity)

Weight of Evidence Assessment

If necessary

In Vivo Testing -
Qe.g., OECD 404, 405, 406D Sufficient data
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Caption: Logical workflow for chemical safety and hazard assessment.
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Disclaimer

The information provided in this document is intended for use by qualified professionals and is
based on publicly available data as of the date of this document. It is not exhaustive and should
not be considered a substitute for a comprehensive safety assessment. Users are responsible
for conducting their own risk assessments and for complying with all applicable laws and
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of trans-
2-Octen-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096542#safety-and-handling-of-trans-2-octen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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